Cas no 1797853-76-9 (2-(4-bromo-2-methylphenyl)-N-(3-cyanothiolan-3-yl)acetamide)

• Product Name: 2-(4-bromo-2-methylphenyl)-N-(3-cyanothiolan-3-yl)acetamide
• CAS No: 1797853-76-9
• MF: C₁₄H₁₅BrN₂OS
• MW: 339.250701189041
• CID: 5906898
• PubChem ID: 75473038
• Update Time: 2025-05-23

2-(4-bromo-2-methylphenyl)-N-(3-cyanothiolan-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z1618803220
• 1797853-76-9
• AKOS033471404
• EN300-26686217
• 2-(4-bromo-2-methylphenyl)-N-(3-cyanothiolan-3-yl)acetamide

• Inchi： 1S/C14H15BrN2OS/c1-10-6-12(15)3-2-11(10)7-13(18)17-14(8-16)4-5-19-9-14/h2-3,6H,4-5,7,9H2,1H3,(H,17,18)
• InChI Key： RPYCCUCXFPEJEV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)CC(NC1(C#N)CSCC1)=O

Computed Properties

• Exact Mass: 338.00885g/mol
• Monoisotopic Mass: 338.00885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.2Ų

Additional information on 2-(4-bromo-2-methylphenyl)-N-(3-cyanothiolan-3-yl)acetamide

2-(4-Bromo-2-methylphenyl)-N-(3-cyanothiolan-3-yl)acetamide

The compound with CAS No. 1797853-76-9, known as 2-(4-bromo-2-methylphenyl)-N-(3-cyanothiolan-3-yl)acetamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of 2-(4-bromo-2-methylphenyl)-N-(3-cyanothiolan-3-yl)acetamide is characterized by a substituted acetamide group attached to a brominated aromatic ring and a thiolane derivative. The presence of the bromine atom at the para position of the phenyl ring introduces electronic effects that can influence the compound's reactivity and bioavailability. Additionally, the thiolane moiety, which is a five-membered sulfur-containing ring, contributes to the molecule's stability and potential for forming hydrogen bonds, which are crucial for its interactions with biological targets.

Recent studies have highlighted the importance of brominated aromatic compounds in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The substitution pattern on the phenyl ring, including the methyl group at the ortho position relative to the bromine, plays a critical role in modulating the compound's pharmacokinetic properties. This makes 2-(4-bromo-2-methylphenyl)-N-(3-cyanothiolan-3-yl)acetamide a valuable candidate for exploring structure-activity relationships (SAR) in drug design.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies, including Suzuki coupling and nucleophilic substitution reactions, to construct the complex architecture of this molecule. The use of cyanothiolane derivatives as building blocks has been particularly innovative, as it allows for precise control over the stereochemistry and functional groups during assembly.

In terms of biological activity, 2-(4-bromo-2-methylphenyl)-N-(3-cyanothiolan-3-yl)acetamide has shown promise in inhibiting key enzymes involved in inflammatory pathways and cancer progression. Preclinical studies have demonstrated its ability to modulate cytokine production and suppress tumor growth in animal models. These findings underscore its potential as a lead compound for developing novel anti-inflammatory and anticancer therapies.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into how this compound interacts with its target proteins at the molecular level. The thiolane ring appears to play a pivotal role in stabilizing these interactions through both hydrophobic contacts and hydrogen bonding networks. This understanding is essential for further optimizing the compound's efficacy and reducing off-target effects.

The development of cyanothiolane-containing molecules like this compound represents a significant advancement in medicinal chemistry. By leveraging their unique structural properties, researchers can design drugs with improved pharmacokinetic profiles and enhanced therapeutic outcomes. As such, 2-(4-bromo-2-methylphenyl)-N-(3-cyanothiolan-3-yl)acetamide stands at the forefront of efforts to create next-generation pharmaceuticals that address unmet medical needs.

In conclusion, 2-(4-bromo-2-methylphenyl)-N-(3-cyanothiolan-3-yl)acetamide (CAS No. 1797853-76-9) is a compelling example of how innovative synthetic strategies and cutting-edge research can yield compounds with remarkable therapeutic potential. Its structural complexity, combined with its demonstrated biological activity, positions it as a key player in advancing drug discovery and development in the coming years.